Cas no 465-95-2 (Primulagenin)

Primulagenin structure

Product Name:Primulagenin

CAS No:465-95-2

Molecular Formula:C₃₀H₅₀O₃

Molecular Weight:458.7162g/mol

CID:1517758

PubChem ID:10004345

Primulagenin Properties

Names and Identifiers

- (3beta,5xi,16alpha,18alpha)-olean-12-ene-3,16,28-triol
- (3S,6aR,6bS,8R,8aS,12aR,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,8-diol
- Primulagenin
- Primulagenin A
- (3β,16α)-Olean-12-ene-3,16,28-triol (ACI)
- Olean-12-ene-3β,16α,28-triol (7CI, 8CI)
- Primulagenin A (6CI)
- Genin A
- Genin A (Primula)
- Schiwalligenin B1
- (3beta,16alpha)-olean-12-ene-3,16,28-triol
- 55Z6ND22N6
- CHEBI:70978
- SCHEMBL1050073
- UNII-55Z6ND22N6
- OLEAN-12-ENE-3,16,28-TRIOL, (3.BETA.,16.ALPHA.)-
- OLEAN-12-ENE-3beta,16alpha,28-TRIOL
- HY-N12211
- Q27139226
- CHEMBL496854
- CS-0895457
- Olean-12-ene-3,16,28-triol, (3beta,16alpha)-
- BDBM50480252
- (3S,4aR,6aR,6bS,8R,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,8-diol
- OLEAN-12-ENE-3.BETA.,16.ALPHA.,28-TRIOL
- 3beta,16alpha,28-trihydroxy-12-oleanene
- 465-95-2
- SMR000470873
- MLS000563221
- Longispinogenin
- +Expand
- InChIKey： YHGVYECWZWIVJC-TVZJSHMMSA-N
- Inchi： 1S/C30H50O3/c1-25(2)14-15-30(18-31)20(16-25)19-8-9-22-27(5)12-11-23(32)26(3,4)21(27)10-13-28(22,6)29(19,7)17-24(30)33/h8,20-24,31-33H,9-18H2,1-7H3/t20-,21-,22+,23-,24+,27-,28+,29+,30+/m0/s1
- SMILES： C[C@]12[C@@]3(CC[C@H]4C(C)(C)[C@@H](O)CC[C@@]4([C@H]3CC=C1[C@@H]1CC(C)(C)CC[C@@]1([C@@H](C2)O)CO)C)C

Computed Properties

Exact Mass: 458.375995
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 458.375995
Heavy Atom Count: 33
Complexity: 844
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7
Topological Polar Surface Area: 60.7

Experimental Properties

Refractive Index: 1.562
Boiling Point: 551°C at 760 mmHg
Flash Point: 224.3°C
Density: 1.1

Primulagenin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:465-95-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Primulagenin Related Literature

1. Index of authors, 1972

J. Chem. Soc. Perkin Trans. 1 1972 3037
2. Acetonide formation from olean-12-ene-16α,28- and -16β, 28-diols

Jan St. Pyrek J. Chem. Soc. Chem. Commun. 1973 787
3. Synthesis of primulagenin A and of echinocystic acid

J. Allen,R. B. Boar,J. F. McGhie,D. H. R. Barton J. Chem. Soc. Perkin Trans. 1 1972 2994
4. Determination of structure and stereochemistry of tomentosic acid by X-ray crystallography. A novel mechanism for transformation of arjungenin to tomentosic acid

Shashi B. Mahato,Ashoke K. Nandy,Peter Luger,Manuela Weber J. Chem. Soc. Perkin Trans. 2 1990 1445
5. Chapter 12. Terpenoids and steroids

A. B. Turner Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1968 65 409
6. Triterpenoid saponins from the genus Camellia: structures, biological activities, and molecular simulation for structure–activity relationship

Chuanjian Cui,Jianfa Zong,Yue Sun,Liang Zhang,Chi-Tang Ho,Xiaochun Wan,Ruyan Hou Food Funct. 2018 9 3069
7. Bioactive natural products derived from the East African flora

Joseph J. Magadula,Paul Erasto Nat. Prod. Rep. 2009 26 1535
8. Index of subjects, 1972

J. Chem. Soc. Perkin Trans. 1 1972 3063
9. Selective oxidation of oleanane triterpenoids

Yoshimasa Kobayashi,Muneharu Ogawa,Yukio Ogihara J. Chem. Soc. Perkin Trans. 1 1981 2277
10. Selective oxidation of oleanane triterpenoids

Yoshimasa Kobayashi,Muneharu Ogawa,Yukio Ogihara J. Chem. Soc. Perkin Trans. 1 1981 2277

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